Cas no 258527-25-2 (2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene)

2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene is a brominated derivative of cyclopentadithiophene, a key building block in organic electronic materials. This compound features a rigid, planar structure with two bromine substituents at the 2 and 6 positions, enhancing its reactivity in cross-coupling reactions such as Suzuki or Stille couplings. Its conjugated backbone makes it valuable for applications in organic semiconductors, photovoltaic materials, and optoelectronic devices. The dibromo functionalization allows for precise further functionalization, enabling tailored molecular design for high-performance materials. Its stability and synthetic versatility make it a preferred intermediate in the development of advanced organic electronic systems.
2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene structure
258527-25-2 structure
Product Name:2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene
CAS No:258527-25-2
MF:C9H4Br2S2
MW:336.066058158875
CID:1032103
PubChem ID:20829167
Update Time:2025-06-07

2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene
    • 2,6-DIBROMO-3,4-DITHIA-7H-CYCLOPENTA[A]PENTALENE
    • 2,6-Dibromo-4H-cyclopenta[2,1-b:3,4-b']dithiophene
    • SB66762
    • F71802
    • DA-43016
    • 258527-25-2
    • SCHEMBL18612880
    • 4,10-DIBROMO-3,11-DITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
    • 2,6-Dibromo-4H-cyclopenta[2,1-b
    • SY100666
    • 4,10-dibromo-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
    • 2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b inverted exclamation mark ]dithiophene
    • MFCD26793505
    • A877453
    • 2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']bisthiophene
    • DTXSID30609984
    • MDL： MFCD26793505
    • Inchi： 1S/C9H4Br2S2/c10-6-2-4-1-5-3-7(11)13-9(5)8(4)12-6/h2-3H,1H2
    • InChI Key： QDCGLGXROCRIBM-UHFFFAOYSA-N
    • SMILES： BrC1=CC2=C(C3=C(C=C(S3)Br)C2)S1

Computed Properties

  • Exact Mass: 335.81007g/mol
  • Monoisotopic Mass: 333.81212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 2.104

2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene
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A2B Chem LLC
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A2B Chem LLC
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abcr
AB594178-250mg
2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene; .
 258527-25-2
250mg
 €263.70 2024-07-19
abcr
AB594178-1g
2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene; .
 258527-25-2
1g
 €598.90 2024-07-19
eNovation Chemicals LLC
Y1237372-100mg
2,6-Dibromo-4H-cyclopenta[2,1-b
 258527-25-2 95%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:258527-25-2)2,6-Dibromo-4H-cyclopenta[2,1-b:3,4-b']dithiophene
Order Number:sfd13971
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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Amadis Chemical Company Limited
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(CAS:258527-25-2)2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene
Order Number:A877453
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:53
Price ($):323.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:258527-25-2)2,6-Dibromo-4H-cyclopenta[2,1-b:3,4-b']dithiophene
sfd13971
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:258527-25-2)2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene
A877453
Purity:99%
Quantity:1g
Price ($):323.0
Email